3-(4-Chlorobenzenesulfonyl)-dihydro-furan-2-one

• Molecular Formula: C10H9ClO4S
• Molecular Weight: 260.69 g/mol
• IUPAC Name: 3-(4-chlorophenyl)sulfonyloxolan-2-one
• InChI: InChI=1S/C10H9ClO4S/c11-7-1-3-8(4-2-7)16(13,14)9-5-6-15-10(9)12/h1-4,9H,5-6H2
• InChI Key: QHUOWSQIXJAYIP-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1S(=O)(=O)C2=CC=C(C=C2)Cl

Description

3-(4-Chlorobenzenesulfonyl)-dihydro-furan-2-one is a useful research compound. Its molecular formula is C10H9ClO4S and its molecular weight is 260.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of α-bromo-γ-butyrolactone (1.58 g; 9.62 mmol) and 4-chlorobenzenesulfinic acid sodium salt (2.39 g; 12.03 mmol) in ethanol (75 mL) was heated at 65° C. for 10 hours and the volatiles removed in vacuo. The residue was diluted with ethyl acetate and filtered. Removal of the volatiles from the filtrate provided as residue which was purified by silica gel chromatography using ethyl acetate and hexanes as the eluent. Removal of the volatiles from the product-rich fractions provided 1.58 g of the desired product. 1H NMR (CDCl3) δ 7.89 (d, 2H), 7.58 (d, 2H), 4.54 (m, 1H), 4.42 (m, 1H), 4.03 (dd, 1H), 3.07 (m, 1H), 2.77 (m, 1H).